Cas no 1261222-07-4 (4-(3-Amino-4-nitrophenyl)morpholin-3-one)

• Product Name: 4-(3-Amino-4-nitrophenyl)morpholin-3-one
• CAS No: 1261222-07-4
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 2106478
• Update Time: 2023-08-03

4-(3-Amino-4-nitrophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-nitrophenyl)morpholin-3-one
• ICVVIKZMDYIYJG-UHFFFAOYSA-N
• 4-(3-Amino-4-nitrophenyl)morpholin-3-one

• Inchi： 1S/C10H11N3O4/c11-8-5-7(1-2-9(8)13(15)16)12-3-4-17-6-10(12)14/h1-2,5H,3-4,6,11H2
• InChI Key： ICVVIKZMDYIYJG-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=C(C=2)N)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 237.075
• Monoisotopic Mass: 237.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101